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Compound of Interest

Compound Name: Tetraphenylphosphonium iodide

Cat. No.: B1587220 Get Quote

This guide provides immediate, procedural, and step-by-step information for the safe handling

and disposal of Tetraphenylphosphonium iodide, tailored for researchers, scientists, and

drug development professionals.

Chemical Identifier:

Name: Tetraphenylphosphonium iodide

CAS Number: 2065-67-0

Molecular Formula: C₂₄H₂₀IP

Molecular Weight: 466.29 g/mol [1]

Hazard Summary
Tetraphenylphosphonium iodide is a white, odorless, solid powder that is hygroscopic.[1][2]

It is harmful if swallowed, causes skin irritation, and serious eye irritation.[1][2][3] It may also

cause respiratory irritation.[1][2][3]

Hazard Classifications:

Acute Oral Toxicity[2]

Skin Irritation (Category 2)[1]
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Serious Eye Irritation (Category 2/2A)[1]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[1]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to ensure personal safety when handling

Tetraphenylphosphonium iodide.

PPE Category Specifications Rationale

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles conforming to EN166

(EU) or OSHA's 29 CFR

1910.133.[1][2]

To prevent eye contact which

can cause serious irritation.

Hand Protection Protective gloves.[2]
To prevent skin contact which

can cause irritation.

Skin and Body Protection
Long-sleeved clothing and a

lab coat.[2]
To minimize skin exposure.

Respiratory Protection

Not required under normal use

conditions with adequate

ventilation. For large-scale use

or in emergencies, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator is recommended.[2]

To prevent respiratory tract

irritation from dust inhalation.

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water for at

least 15 minutes, also under the eyelids.[1][2]

Remove contact lenses if present and easy to

do.[1] Seek medical attention.

Skin Contact

Wash off immediately with soap and plenty of

water while removing all contaminated clothing

and shoes.[1][2] If skin irritation occurs, get

medical advice/attention.[1]

Inhalation

Remove to fresh air and keep at rest in a

position comfortable for breathing.[1][2] If you

feel unwell, call a POISON CENTER or doctor.

[1]

Ingestion

Rinse mouth with water.[1][2] Do NOT induce

vomiting.[1] Never give anything by mouth to an

unconscious person.[1] Call a POISON

CENTER or doctor if you feel unwell.[1][2]

Operational Plan: Handling and Storage
A systematic approach to handling and storage is essential to maintain a safe laboratory

environment.

Handling:

Preparation: Ensure that an eyewash station and safety shower are close to the workstation.

[1]

Ventilation: Use only in a well-ventilated area or outdoors.[1][2]

Personal Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][2] Do not

eat, drink, or smoke when using this product.[1][2]

Avoidance of Contamination: Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

Avoid contact with skin, eyes, and clothing.[2]
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Spill Management: In case of a spill, sweep up and shovel into suitable containers for

disposal.[1] Avoid generating dust.[4]

Storage:

Store in a dry, cool, and well-ventilated place.[1][2]

Keep the container tightly closed.[1][2]

Store locked up.[1]

Keep away from incompatible materials such as strong oxidizing agents.[1][2]

Due to its hygroscopic nature, protect from moisture.[1][2]

Disposal Plan
Dispose of Tetraphenylphosphonium iodide and its containers in accordance with local,

regional, and national regulations.

Waste Chemical: Dispose of contents/container to an approved waste disposal plant.[1][2]

Small Quantities (<10g): For very small quantities, one source suggests dissolving the

chemical in water and allowing it to run to waste, diluting with large quantities of water.[3]

However, always prioritize local regulations.

Large Quantities (>10g): Dissolve in water and transfer to heavy metal waste drums for

collection by a specialist disposal company.[3]

Contaminated Packaging: Handle uncleaned containers like the product itself.

Quantitative Data
Property Value

Melting Point 343 - 348 °C / 649.4 - 658.4 °F[1]

Flash Point 280 °C / 536 °F[1]

Decomposition Temperature 350 °C[1]
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Safe Handling Workflow

Safe Handling Workflow for Tetraphenylphosphonium Iodide
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Caption: Workflow for the safe handling of Tetraphenylphosphonium iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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